Cas no 942199-60-2 (4-Chloro-3-methoxybenzenesulfonyl chloride)

• Product Name: 4-Chloro-3-methoxybenzenesulfonyl chloride
• CAS No: 942199-60-2
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• MDL: MFCD12402639
• CID: 1088295
• PubChem ID: 50876025
• Update Time: 2025-10-20

4-Chloro-3-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxybenzene-1-sulfonyl chloride
• 4-Chloro-3-methoxybenzenesulfonyl chloride
• 4-chloro-3-methoxy-benzenesulfonyl chloride
• 4-chloro-3-methoxybenzenesulfonyl chloride(SALTDATA: FREE)
• 942199-60-2
• 4-Chloro-3-methoxybenzene-1-sulfonylchloride
• AKOS005139204
• 4-chloro-3-methoxy-benzene sulfonyl chloride
• CS-0242600
• RHOMFRDKCUYVOH-UHFFFAOYSA-N
• MFCD12402639
• GS3126
• DTXSID40678904
• EN300-252651
• SCHEMBL1939505
• G40932
• DB-358047

• MDL： MFCD12402639
• Inchi： 1S/C7H6Cl2O3S/c1-12-7-4-5(13(9,10)11)2-3-6(7)8/h2-4H,1H3
• InChI Key： RHOMFRDKCUYVOH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 239.9414706g/mol
• Monoisotopic Mass: 239.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Chloro-3-methoxybenzenesulfonyl chloride

Recent Advances in the Application of 4-Chloro-3-methoxybenzenesulfonyl chloride (CAS: 942199-60-2) in Chemical Biology and Pharmaceutical Research

4-Chloro-3-methoxybenzenesulfonyl chloride (CAS: 942199-60-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the design of enzyme inhibitors, receptor antagonists, and other therapeutic agents. This research brief aims to summarize the latest findings and applications of this compound, focusing on its role in drug discovery and chemical biology.

One of the most significant advancements involving 4-Chloro-3-methoxybenzenesulfonyl chloride is its use in the synthesis of novel sulfonamide derivatives with potential anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong inhibitory activity against carbonic anhydrase IX, a protein overexpressed in many solid tumors. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its anticancer potential, 4-Chloro-3-methoxybenzenesulfonyl chloride has been employed in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of sulfonamide-based antibiotics using this compound as a starting material. The resulting derivatives showed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's importance in addressing the growing challenge of antibiotic resistance.

Beyond its pharmaceutical applications, 4-Chloro-3-methoxybenzenesulfonyl chloride has also found use in chemical biology as a tool for protein labeling and modification. Researchers have leveraged its reactive sulfonyl chloride group to selectively modify cysteine residues in proteins, enabling the study of protein-protein interactions and post-translational modifications. A 2022 study in ACS Chemical Biology detailed the use of this compound in the development of activity-based probes for profiling enzyme activity in complex biological samples.

Despite its versatility, the handling and storage of 4-Chloro-3-methoxybenzenesulfonyl chloride require careful attention due to its reactivity and potential toxicity. Recent safety studies have emphasized the need for proper protective equipment and ventilation when working with this compound. Additionally, advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, reducing the environmental impact associated with its use.

In conclusion, 4-Chloro-3-methoxybenzenesulfonyl chloride (CAS: 942199-60-2) continues to play a pivotal role in chemical biology and pharmaceutical research. Its applications in drug discovery, antimicrobial development, and protein modification highlight its broad utility and potential for future innovations. Ongoing research efforts are expected to further expand its applications, particularly in the design of targeted therapies and chemical probes for biological systems.